Cas no 1804485-00-4 (4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1804485-00-4
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4853087
• Update Time: 2025-11-01

4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H7F2N3O/c9-8(10)6-5(1-11)13-2-4(3-14)7(6)12/h2,8,14H,3H2,(H2,12,13)
• InChI Key： SBVSYRXHBUDNDI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(CO)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol

Introduction to 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804485-00-4)

4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol, identified by the CAS number 1804485-00-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and a hydroxymethyl group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural configuration of 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol is characterized by its pyridine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The amino group at the 4-position and the cyano group at the 2-position contribute to the compound's reactivity and potential for further derivatization. Additionally, the difluoromethyl group at the 3-position introduces electronic and steric effects that can modulate binding affinity and metabolic stability, while the hydroxymethyl group at the 5-position provides another site for chemical modification.

In recent years, there has been a growing interest in exploring novel pyridine derivatives for their potential therapeutic applications. The unique combination of functional groups in 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol positions it as a valuable building block for synthesizing new compounds with enhanced pharmacological properties. For instance, the amino group can be used to form amide or urea linkages, while the cyano group can undergo reduction to form cyanoacetic acid derivatives. The difluoromethyl group is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in various drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as lipophilicity, solubility, and bioavailability. The incorporation of a difluoromethyl group into a molecule often leads to improved pharmacokinetic profiles, making it an attractive feature for drug development. In particular, 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research.

Moreover, the hydroxymethyl group at the 5-position of this compound provides a versatile handle for further functionalization. This group can be easily converted into other functional moieties such as alcohols, ethers, or esters, enabling the creation of diverse chemical libraries for high-throughput screening. The ability to modify this position allows researchers to fine-tune the pharmacological properties of derived compounds, making 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol a versatile starting material for drug discovery efforts.

The compound's potential applications extend beyond oncology; it has also been explored as a precursor in the development of antimicrobial agents. The pyridine scaffold is known to interact with bacterial enzymes and receptors, making it a suitable candidate for designing novel antibiotics. Additionally, the presence of multiple reactive sites in 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol allows for the synthesis of compounds with dual or multi-target activity, which is increasingly recognized as an effective strategy in modern drug design.

In academic research, 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol has been used as a key intermediate in synthesizing complex molecules with potential therapeutic benefits. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes involved in metabolic pathways relevant to diseases such as diabetes and inflammation. The compound's ability to undergo selective modifications has made it a valuable tool in exploring structure-activity relationships (SARs), which are essential for understanding how chemical changes affect biological activity.

The synthesis of 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. The growing interest in this compound underscores its importance as a building block in synthetic chemistry and pharmaceutical research.

The pharmacological evaluation of derivatives derived from 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol has revealed promising results in preclinical studies. These studies have demonstrated that certain analogs exhibit significant inhibitory activity against target enzymes with high selectivity profiles. Such findings highlight the potential of this scaffold for further development into clinical candidates. Additionally, computational modeling studies have been conducted to understand how structural modifications influence binding interactions with biological targets.

The future prospects of 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol are promising, with ongoing research aimed at expanding its utility in drug discovery programs. Innovations in synthetic methodologies and advances in biocatalysis are expected to further enhance access to this compound and its derivatives. As part of broader efforts to develop new therapeutics, 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-methanol continues to be an important resource for medicinal chemists seeking novel molecular entities with therapeutic potential.